Cas no 2167092-55-7 (5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 2167092-55-7
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 6349677
• PubChem ID: 165504278
• Update Time: 2025-07-17

5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione
• 2167092-55-7
• EN300-1456792

• Inchi： 1S/C9H6ClNO3/c1-14-6-3-4(10)2-5-7(6)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)
• InChI Key： GCEBVBPCKPHMHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)C(C(N2)=O)=O)OC

Computed Properties

• Exact Mass: 211.0036207g/mol
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Additional information on 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione

Introduction to 5-Chloro-7-Methoxy-2,3-Dihydro-1H-Indole-2,3-Dione (CAS No. 2167092-55-7)

5-Chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione (CAS No. 2167092-55-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione make it a promising candidate for various drug development initiatives.

The chemical structure of 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione consists of a core indole ring with specific functional groups attached. The presence of a chlorine atom at the 5-position and a methoxy group at the 7-position imparts unique physicochemical properties to the molecule. These substituents not only influence the compound's solubility and stability but also play a crucial role in its biological activity and pharmacological profile.

Recent studies have highlighted the potential of 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione has also shown promise as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The antitumor activity of 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione has also been investigated extensively. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic strategies. Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell proliferation and survival. A study published in Cancer Research demonstrated that 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione can effectively inhibit the growth of human breast cancer cells by inducing cell cycle arrest and promoting apoptosis.

The pharmacokinetic properties of 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione have been evaluated to ensure its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for both oral and parenteral administration. These characteristics are crucial for ensuring that the compound reaches its target tissues at therapeutic concentrations without causing significant toxicity.

To further explore the potential of 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. This is a promising sign for its future development as a therapeutic agent.

In conclusion, 5-chloro-7-methoxy-2,3-dihydro-1H-indole-2,3-dione (CAS No. 2167092-55-7) is a multifaceted compound with significant potential in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential and pave the way for new treatments for various diseases.